N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide
• InChI: InChI=1S/C18H23N5O3S/c1-4-21-7-8-22(17(25)16(21)24)18(26)19-11-14(15-6-5-9-27-15)23-13(3)10-12(2)20-23/h5-6,9-10,14H,4,7-8,11H2,1-3H3,(H,19,26)
• InChI Key: XOMFYGPNHKGTMX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NCC(C2=CC=CS2)N3C(=CC(=N3)C)C
• Molecular Formula: C18H23N5O3S
• Molecular Weight: 389.5 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H23N5O3S and its molecular weight is 389.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of pyrazolopyrimidines derivatives, including 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones, involves condensation reactions that highlight the versatility of pyrazole derivatives in forming complex heterocyclic compounds. These synthetic pathways are critical for developing new pharmaceuticals and understanding the structural requirements for biological activity (Rahmouni et al., 2016).

• Studies on carboxamide derivatives of benzo[b][1,6]naphthyridines demonstrate the importance of carboxamide functional groups in medicinal chemistry, offering insights into how slight modifications in chemical structures can lead to significant changes in biological activity (Deady et al., 2003).

Biological Activities

• Pyrazolopyrimidines and their derivatives have been extensively studied for their anticancer properties. For instance, novel pyrazolopyrimidines derivatives have been evaluated as anticancer and anti-5-lipoxygenase agents, demonstrating the potential of these compounds in cancer therapy and inflammation-related diseases (Rahmouni et al., 2016).

• The exploration of dimethyl-benzo,-1,3,6-oxadiazepine, and 1,3,5-triazepine derivatives as anticancer agents reveals the broad applicability of heterocyclic compounds in the development of new therapeutic agents against various cancer types (Abu‐Hashem et al., 2017).

• The design and synthesis of novel thiophenecarbohydrazide, thienopyrazole, and thienopyrimidine derivatives as antioxidant and antitumor agents showcase the ongoing efforts to discover new compounds with potential clinical applications in cancer treatment and prevention of oxidative stress-related diseases (Abu‐Hashem et al., 2010).